Cas no 71889-74-2 (1-methyl-1H-indole-5-carboximidamide)
1-Methyl-1H-indole-5-carboximidamide is a heterocyclic organic compound featuring an indole core substituted with a methyl group at the 1-position and a carboximidamide functional group at the 5-position. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it serves as a key intermediate for the development of bioactive molecules. The carboximidamide moiety enhances reactivity, enabling participation in condensation and cyclization reactions. Its well-defined molecular framework ensures consistent performance in derivatization studies. The compound is typically handled under controlled conditions due to its sensitivity, and purity is critical for reproducibility in research applications.
71889-74-2 structure
Product Name:1-methyl-1H-indole-5-carboximidamide
CAS No:71889-74-2
MF:C10H11N3
MW:173.214441537857
CID:1751930
PubChem ID:18545754
Update Time:2025-06-10
1-methyl-1H-indole-5-carboximidamide Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-5-carboximidamide, 1-methyl-
- 1-methyl-1H-indole-5-carboximidamide
- BDBM50027300
- EN300-1826407
- 1-Methyl-1H-indole-5-carboxamidine
- 71889-74-2
- CHEMBL101878
- DTXSID501291433
- SCHEMBL1817590
-
- Inchi: 1S/C10H11N3/c1-13-5-4-7-6-8(10(11)12)2-3-9(7)13/h2-6H,1H3,(H3,11,12)
- InChI Key: WYRBSQXVDKVTEQ-UHFFFAOYSA-N
- SMILES: N1(C)C=CC2C=C(C(=N)N)C=CC1=2
Computed Properties
- Exact Mass: 173.09543
- Monoisotopic Mass: 173.095297364g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 54.8Ų
Experimental Properties
- PSA: 54.8
1-methyl-1H-indole-5-carboximidamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1826407-1g |
1-methyl-1H-indole-5-carboximidamide |
71889-74-2 | 1g |
$986.0 | 2023-09-19 | ||
| Enamine | EN300-1826407-5g |
1-methyl-1H-indole-5-carboximidamide |
71889-74-2 | 5g |
$2858.0 | 2023-09-19 | ||
| Enamine | EN300-1826407-10g |
1-methyl-1H-indole-5-carboximidamide |
71889-74-2 | 10g |
$4236.0 | 2023-09-19 | ||
| Enamine | EN300-1826407-0.05g |
1-methyl-1H-indole-5-carboximidamide |
71889-74-2 | 0.05g |
$827.0 | 2023-09-19 | ||
| Enamine | EN300-1826407-0.1g |
1-methyl-1H-indole-5-carboximidamide |
71889-74-2 | 0.1g |
$867.0 | 2023-09-19 | ||
| Enamine | EN300-1826407-0.25g |
1-methyl-1H-indole-5-carboximidamide |
71889-74-2 | 0.25g |
$906.0 | 2023-09-19 | ||
| Enamine | EN300-1826407-0.5g |
1-methyl-1H-indole-5-carboximidamide |
71889-74-2 | 0.5g |
$946.0 | 2023-09-19 | ||
| Enamine | EN300-1826407-1.0g |
1-methyl-1H-indole-5-carboximidamide |
71889-74-2 | 1g |
$986.0 | 2023-06-03 | ||
| Enamine | EN300-1826407-2.5g |
1-methyl-1H-indole-5-carboximidamide |
71889-74-2 | 2.5g |
$1931.0 | 2023-09-19 | ||
| Enamine | EN300-1826407-5.0g |
1-methyl-1H-indole-5-carboximidamide |
71889-74-2 | 5g |
$2858.0 | 2023-06-03 |
1-methyl-1H-indole-5-carboximidamide Related Literature
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
71889-74-2 (1-methyl-1H-indole-5-carboximidamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk